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Creating diagrams with high readability involves carefully setting colors for text, nodes, and edges. The table

below summarizes the key attributes for solving common contrast issues.

Element Attribute Purpose
Example
Value

Node Text fontcolor Sets text color inside a node [1]. #202124

Node Background fillcolor Sets the fill color of a node [2]. #FBBC05

Node Style style=filled Applies the fillcolor to the node [2]. filled

Edge Label fontcolor Sets the color of edge label text [3]. #EA4335

Edge Label

Position

labeldistance Controls the distance of the label from the

node [4].

2.5

Graph

Background

bgcolor Sets the background color for the entire

diagram [5].

#F1F3F4

FAQ: Solving Common Diagram Issues

Here are answers to some frequently asked questions about styling Graphviz diagrams.
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Q: Why is the text in my nodes hard to read?

A: This is often due to insufficient contrast between the text color (fontcolor) and the node's
fill color (fillcolor). Always explicitly set both attributes [5]. For example, use a dark

fontcolor like #202124 on a light fillcolor like #FBBC05.

Q: How can I prevent edge labels from overlapping with lines?

A: Use the labeldistance attribute on edges. Setting it to a value greater than the default

(e.g., 2.0 or 2.5) increases the gap between the label and the node, reducing the chance of
overlap [4] [6].

Q: What is the best way to ensure my diagram looks good on both light and dark backgrounds?

A: The most reliable method is to explicitly define all colors in your DOT script instead of relying
on viewer defaults. Define the graph's bgcolor and set contrasting fontcolor and

fillcolor for all nodes and edges [3] [5].

Troubleshooting Guide

Problem: Fuzzy or illegible text in dark-mode viewers.
Solution: Actively manage color contrast. If your diagram has a dark background, set node

fontcolor to a light color (e.g., #FFFFFF) and use a fillcolor that is a lighter shade of a dark
color for sufficient contrast [5].

Problem: Cluttered graph with overlapping edge labels.
Solution: A combination of strategies often works best:

Increase the labeldistance for edges [4].
Use the taillabel attribute instead of label for better placement with orthogonal edges

(splines=ortho) [6].
Use minlen to increase the space between nodes connected by an edge [7].

Sample Diagram and Workflow

The DOT script below demonstrates the application of these rules, creating a flowchart for an experimental

protocol with high color contrast and clear label placement.
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This script will generate a diagram where:

The background is a light gray (#F1F3F4).

Nodes have a white fill with dark gray text, except for specific steps that use colored fills with white
text for high contrast.

Edge labels are red (#EA4335) and positioned with extra space from the nodes using
labeldistance=2.5 and labeldistance=3.0.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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